Cas no 76590-38-0 (Benzenamine, 3-chloro-4-[(3-methylphenyl)thio]-)

• Product Name: Benzenamine, 3-chloro-4-[(3-methylphenyl)thio]-
• CAS No: 76590-38-0
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• CID: 1780565
• Update Time: 2024-11-26

Benzenamine, 3-chloro-4-[(3-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(3-methylphenyl)thio]-

• Inchi： 1S/C13H12ClNS/c1-9-3-2-4-11(7-9)16-13-6-5-10(15)8-12(13)14/h2-8H,15H2,1H3
• InChI Key： YXRNZGJVZIUIHW-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC2=CC=CC(C)=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 249.03806

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 386.7±37.0 °C(Predicted)
• PSA: 26.02
• pka: 2.76±0.10(Predicted)